Cas no 1240595-58-7 (C-(4,5-Dichloro-pyrimidin-2-yl)-methylamine)

• Product Name: C-(4,5-Dichloro-pyrimidin-2-yl)-methylamine
• CAS No: 1240595-58-7
• MF: C₅H₅Cl₂N₃
• MW: 178.019298315048
• MDL: MFCD16987927
• CID: 5216334
• Update Time: 2026-03-06

C-(4,5-Dichloro-pyrimidin-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4,5-Dichloro-pyrimidin-2-yl)-methylamine

• MDL： MFCD16987927
• Inchi： 1S/C5H5Cl2N3/c6-3-2-9-4(1-8)10-5(3)7/h2H,1,8H2
• InChI Key： FWNWIAJBABEEMI-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=C(Cl)C(Cl)=N1

Additional information on C-(4,5-Dichloro-pyrimidin-2-yl)-methylamine

Professional Introduction to C-(4,5-Dichloro-pyrimidin-2-yl)-methylamine (CAS No. 1240595-58-7)

C-(4,5-Dichloro-pyrimidin-2-yl-methylamine) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular research. With a CAS number of 1240595-58-7, this compound has garnered attention due to its unique structural properties and potential therapeutic benefits. This introduction delves into the compound's chemical characteristics, synthetic pathways, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of C-(4,5-Dichloro-pyrimidin-2-yl-methylamine) consists of a pyrimidine core substituted with two chlorine atoms at the 4th and 5th positions, linked to a methylamine group. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The pyrimidine ring is a common motif in many bioactive compounds, often serving as a scaffold for targeting specific biological pathways.

In recent years, the compound has been extensively studied for its role in developing novel therapeutic agents. One of the most promising applications is in the field of oncology, where C-(4,5-Dichloro-pyrimidin-2-yl-methylamine) has been investigated as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer. By designing molecules that selectively inhibit these kinases, researchers aim to develop more effective cancer treatments with reduced side effects.

Recent studies have highlighted the compound's potential in targeting Bruton's tyrosine kinase (BTK), an enzyme essential for B-cell development and function. Inhibitors of BTK have shown significant promise in treating B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma. The structural features of C-(4,5-Dichloro-pyrimidin-2-yl-methylamine) allow for precise modulation of binding interactions with BTK, leading to the development of potent and selective inhibitors.

Beyond oncology, C-(4,5-Dichloro-pyrimidin-2-yl-methylamine) has also been explored in the context of infectious diseases. The pyrimidine scaffold is known to interact with nucleic acid bases, making it a suitable candidate for antiviral and antibacterial agents. Researchers are investigating its efficacy against various pathogens by leveraging its ability to disrupt nucleotide synthesis or inhibit viral replication enzymes.

The synthesis of C-(4,5-Dichloro-pyrimidin-2-yl-methylamine) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of pyrimidine derivatives followed by nucleophilic substitution with methylamine. Advances in catalytic methods have improved the efficiency of these reactions, reducing the need for hazardous reagents and minimizing environmental impact.

In conclusion, C-(4,5-Dichloro-pyrimidin-2-yl-methylamine) (CAS No. 1240595-58-7) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it a valuable building block for developing drugs targeting various diseases, particularly cancer and infectious disorders. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in drug discovery and development.